Cas no 2901096-30-6 (3-Fluoro-5-(methylthio)benZamide)

3-Fluoro-5-(methylthio)benzamide is a fluorinated benzamide derivative characterized by the presence of a methylthio substituent at the 5-position and a fluorine atom at the 3-position of the benzene ring. This compound is of interest in medicinal and agrochemical research due to its potential as a building block for biologically active molecules. The fluorine atom enhances metabolic stability and binding affinity, while the methylthio group may contribute to lipophilicity and reactivity in further synthetic modifications. Its well-defined structure and functional groups make it suitable for applications in drug discovery and material science, particularly in the development of enzyme inhibitors or receptor modulators.

3-Fluoro-5-(methylthio)benZamide structure

2901096-30-6 structure

Product Name:3-Fluoro-5-(methylthio)benZamide

CAS No:2901096-30-6

MF:C₈H₈FNOS

MW:185.21862411499

CID:6796165

PubChem ID:171367263

Update Time:2025-05-27

3-Fluoro-5-(methylthio)benZamide Chemical and Physical Properties

Names and Identifiers

- MFCD34758705
- 2901096-30-6
- 3-Fluoro-5-(methylthio)benZamide
- Inchi： 1S/C8H8FNOS/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H2,10,11)
- InChI Key： DEVQPOAVNZMHQG-UHFFFAOYSA-N
- SMILES： S(C)C1=CC(=CC(C(N)=O)=C1)F

Computed Properties

Exact Mass: 185.03106321g/mol
Monoisotopic Mass: 185.03106321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 68.4Å²

3-Fluoro-5-(methylthio)benZamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB608302-250mg	3-Fluoro-5-(methylthio)benzamide; .	2901096-30-6	250mg	€355.80	2024-07-19
abcr	AB608302-1g	3-Fluoro-5-(methylthio)benzamide; .	2901096-30-6	1g	€659.60	2024-07-19
abcr	AB608302-5g	3-Fluoro-5-(methylthio)benzamide; .	2901096-30-6	5g	€2218.40	2024-07-19